5-Phenylthiazol-2-amine

• IUPAC Name: 5-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H8N2S/c10-9-11-6-8(12-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11)
• InChI Key: LSLUWQIENURREM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(S2)N
• Molecular Formula: C9H8N2S
• DSSTOX Substance ID: DTXSID50192383
• Molecular Weight: 176.24 g/mol
• CAS No.: 39136-63-5

Description

5-Phenylthiazol-2-amine, also known as this compound, is a useful research compound. Its molecular formula is C9H8N2S and its molecular weight is 176.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Transformations

• Chemical Transformations : 5-Phenylthiazol-2-amine can be converted to 2-halothiazoles and an azo compound via diazotation of the amine functionality. This demonstrates its potential for various chemical transformations in synthetic chemistry (Davydova et al., 2015).

Supramolecular Chemistry

• Formation of Binary Supramolecular Organic Salts : Studies have shown that this compound, along with other 2-aminoheterocyclic compounds, can form binary supramolecular organic salts with carboxylic acid derivatives. This highlights its role in the development of novel crystalline forms and complex structures (Jin et al., 2011).

Pharmaceutical Research

• Apoptosis Inducers and Anti-infective Agents : Thiazole clubbed pyrazole derivatives, including those related to this compound, have been synthesized and evaluated as apoptosis inducers and anti-infective agents. This suggests potential applications in therapeutic drug development (Bansal et al., 2020).

Organic Synthesis

• Synthesis of Thiazole Derivatives : Research has focused on synthesizing thiazole derivatives, demonstrating the versatility of this compound in organic synthesis under various reaction conditions (Berber, 2022).

Molecular Docking and Drug Design

• Acetylcholinesterase Inhibitors : this compound derivatives have been studied as acetylcholinesterase inhibitors. Their inhibitory activities suggest their potential in designing drugs for conditions like Alzheimer's disease (Zhang et al., 2019).

Antimicrobial Research

• Antimicrobial Activities : Novel derivatives of this compound have been synthesized and evaluated for their antimicrobial activities, indicating their potential in the development of new antimicrobial agents (Idrees et al., 2019).

Mechanism of Action

Target of Action

5-Phenylthiazol-2-amine is primarily targeted towards Gram-negative and Gram-positive bacteria . It has shown excellent antimicrobial effects against these bacteria strains . The compound also exhibits excellent antifungal inhibition .

Mode of Action

It is known that the compound has a significant inhibitory effect on both gram-positive and gram-negative bacteria . The presence of a coumarylthiazole moiety and hydroxyl in the quinoline group increases the inhibitory activity against microbial strains pathogens .

Biochemical Pathways

Thiazoles, a class of compounds to which this compound belongs, are known to have diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules .

Result of Action

The result of the action of this compound is the inhibition of both Gram-positive and Gram-negative bacteria . The compound exhibits excellent antimicrobial effects against these bacteria strains . It also shows significant antifungal activity .

Safety and Hazards

5-Phenylthiazol-2-amine is associated with several hazard statements including H302, H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may be harmful if swallowed.

Biochemical Analysis

Biochemical Properties

5-Phenylthiazol-2-amine plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. The compound has been shown to exhibit antimicrobial, antifungal, and antiviral activities . It interacts with enzymes such as kinases and proteases, modulating their activity and influencing cellular processes. The nature of these interactions often involves binding to the active sites of enzymes, thereby inhibiting or activating their function .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism . For instance, this compound can modulate the expression of genes involved in inflammatory responses, thereby exerting anti-inflammatory effects . Additionally, it affects cellular metabolism by altering the activity of metabolic enzymes, leading to changes in metabolite levels and metabolic flux .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as receptors and enzymes, influencing their activity . This binding can result in enzyme inhibition or activation, depending on the nature of the interaction. Furthermore, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins . These molecular interactions underpin the compound’s diverse biological activities.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied extensively. The compound’s stability and degradation over time are critical factors that influence its long-term effects on cellular function . In vitro and in vivo studies have shown that this compound remains stable under specific conditions, but its activity can diminish over prolonged exposure to light and air . Long-term effects observed in these studies include sustained modulation of enzyme activity and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have demonstrated that low doses of the compound can exert beneficial effects, such as antimicrobial and anti-inflammatory activities . At higher doses, this compound may exhibit toxic or adverse effects, including cytotoxicity and disruption of normal cellular functions . Threshold effects observed in these studies highlight the importance of dosage optimization for therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism . The compound can influence metabolic flux by modulating the activity of key metabolic enzymes, leading to changes in metabolite levels . These interactions are crucial for understanding the compound’s pharmacokinetics and potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound’s localization and accumulation in different cellular compartments can influence its activity and function. Studies have shown that this compound can be transported across cell membranes and distributed to various tissues, where it exerts its biological effects .

Subcellular Localization

The subcellular localization of this compound is a critical factor that determines its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . For example, this compound may localize to the nucleus, where it interacts with transcription factors to modulate gene expression . Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action.

Synthesis routes and methods I

Procedure details

In synthesis of 5-phenylthiazole derivatives, the intermediate α-bromo-α-phenylacetaldehyde is first synthesized by allowing phenylacetaldehyde to react with bromine according to the method as disclosed in Helv. Chim. Acta. Vol. 30, pp.2058 (1945). As the next step, according to the method disclosed in J. Amer. Chem. Soc. Vol. 71, pp.4007 (1949), α-bromo-α-phenylacetaldehyde is allowed to react respectively with thioformaldehyde, thioacetamide, thiourea and ethylthiocarbamate at room temperature in methanol as a reaction solvent to obtain 5-phenylthiazole (m.p. 45°-46° C.), 2-methyl-5-phenylthiazole (m.p. 74°-76° C.), 2-amino-5-phenylthiazole (m.p. 206°-208° C.) and 2-hydroxy-5-phenylthiazole (m.p. 202°-204° C.). On the other hand, according to the method as described in U.S. Pat. No. 2,603,646 (1952), phenylacetaldehyde is allowed to react with thiocyanogen to obtain α-phenyl-α-thiocyanoacetaldehyde, which is then allowed to react with ammonium dithiocarbamate in the presence of an acid catalyst such as dilute sulfuric acid to obtain 2-mercapto-5-phenylthiazole (m.p. 207°-209° C.).

Synthesis routes and methods II

Procedure details

A mixture of bromo-phenyl-acetaldehyde (1 g, 5 mmol), thiourea (0.64 g, 10 mmol) and ethanol (3.5 mL) was heated to reflux overnight. The mixture was then cooled to rt and the resulting yellow precipitate filtered. The precipitate was then washed with aqueous NaHCO3 solution (10 mL) and dried. Recrystallization from 30% methanol gave 5-phenylthiazol-2-amine (500 mg, 2.84 mmol, 56.5%) as a yellow solid. Anal. Calcd. for C9H8N2S m/z 176.2, found: 177.2 (M+H)+; 1H NMR (400 MHz, DMSO-d6) δ ppm 7.41 (m, 3H), 7.33 (m, 2H), 7.18 (m, 1H), 7.13 (m, 2H).

Customer Q & A

Q1: What is a recent synthetic approach for creating derivatives of 5-Phenylthiazol-2-amine?

A1: A recent study [] described a novel and efficient method for synthesizing thiazolo-triazine N-nucleosides, utilizing this compound as a starting material. The process involves a series of steps:

Q2: What are the advantages of this synthetic method over traditional approaches?

A2: This synthetic strategy offers several advantages over traditional methods []:

Q3: What is the significance of synthesizing thiazolo-triazine N-nucleosides?

A3: Thiazolo-triazine N-nucleosides are a class of heterocyclic compounds with demonstrated biological activities, including antimicrobial properties []. By utilizing this compound as a starting material, researchers can efficiently synthesize a library of novel thiazolo-triazine N-nucleosides. This approach allows for the exploration of structure-activity relationships, potentially leading to the identification of new drug candidates with improved potency and selectivity against various pathogens.